Cas no 890602-78-5 (4-{3-benzyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole)

• Product Name: 4-{3-benzyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole
• CAS No: 890602-78-5
• MF: C₂₀H₁₇N₇S
• MW: 387.460880994797
• CID: 5440382
• Update Time: 2025-07-31

4-{3-benzyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-6-[5-methyl-1-(4-methylphenyl)triazol-4-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 4-{3-benzyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole

• Inchi： 1S/C20H17N7S/c1-13-8-10-16(11-9-13)26-14(2)18(22-25-26)19-24-27-17(21-23-20(27)28-19)12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
• InChI Key： JQWOUXVZPANVQO-UHFFFAOYSA-N
• SMILES： S1C(C2=C(C)N(C3=CC=C(C)C=C3)N=N2)=NN2C(CC3=CC=CC=C3)=NN=C12

Additional information on 4-{3-benzyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole

Comprehensive Guide to 4-{3-benzyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole (CAS No. 890602-78-5)

4-{3-benzyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole (CAS No. 890602-78-5) is a heterocyclic compound with a complex molecular structure that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of triazolothiadiazoles, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the presence of multiple functional groups, including the benzyl and methylphenyl substituents, which contribute to its unique chemical properties.

The compound's CAS number 890602-78-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial transactions. Its intricate structure, featuring fused triazole and thiadiazole rings, makes it a subject of study in medicinal chemistry. Recent trends in drug discovery highlight the importance of such heterocyclic frameworks, as they often exhibit enhanced bioavailability and target specificity. This aligns with the growing demand for novel therapeutic agents in treating resistant pathogens and chronic diseases.

One of the most searched questions in the field of organic chemistry is: "What are the applications of triazolothiadiazole derivatives?" In response, 4-{3-benzyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole has shown promise in preliminary studies as a potential antimicrobial and anti-inflammatory agent. Its mechanism of action is believed to involve interference with microbial enzyme systems, a topic of high relevance given the global rise in antibiotic resistance.

From a synthetic chemistry perspective, the preparation of CAS 890602-78-5 involves multi-step reactions that showcase modern heterocyclic synthesis techniques. The compound's benzyl-triazolothiadiazole core is typically constructed through cyclization reactions, followed by selective functionalization at the 6-position. This synthetic route is frequently discussed in academic forums, particularly in the context of green chemistry approaches to reduce hazardous byproducts.

The 4-methylphenyl moiety in this compound enhances its lipophilicity, a property that pharmaceutical scientists often optimize to improve drug absorption. This characteristic makes 890602-78-5 particularly interesting for researchers developing CNS-targeting drugs, as the blood-brain barrier penetration remains a significant challenge in neuropharmacology. Recent publications have highlighted similar structures in the development of potential neuroprotective agents.

In material science applications, derivatives of 4-{3-benzyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole have been explored for their photophysical properties. The conjugated system within its molecular framework suggests possible utility in organic electronics, particularly as components in OLED devices. This application aligns with current industry demands for more efficient light-emitting materials.

The stability profile of CAS No. 890602-78-5 under various environmental conditions is another frequently researched aspect. Thermal analysis studies indicate that the compound maintains structural integrity at elevated temperatures, making it potentially suitable for applications requiring thermal-resistant materials. Such properties are increasingly valuable in the development of high-performance polymers and specialty coatings.

From a commercial perspective, the global market for specialty heterocyclic compounds like 890602-78-5 is expanding rapidly. Pharmaceutical intermediates represent a significant portion of this growth, driven by the continuous need for new drug candidates. Suppliers and manufacturers often highlight the compound's purity grade and synthetic scalability when listing CAS 890602-78-5 in their catalogs.

Analytical characterization of 4-{3-benzyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify the compound's structure and purity, essential information for research and development purposes. The analytical data also facilitates structure-activity relationship studies, a common approach in modern drug design.

Looking forward, the scientific community anticipates further exploration of triazolothiadiazole derivatives like 890602-78-5 in various fields. With the integration of computational chemistry and AI-assisted drug discovery, the pace of research on such compounds has accelerated significantly. This aligns perfectly with current trends in digital chemistry and high-throughput screening technologies.